Cas no 2229578-45-2 (1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid)

• Product Name: 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid
• CAS No: 2229578-45-2
• MF: C₁₃H₁₂F₄O₂
• MW: 276.226798057556
• CID: 6574928
• PubChem ID: 165969049
• Update Time: 2025-08-03

1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid
• EN300-1942683
• 2229578-45-2
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid

• Inchi： 1S/C13H12F4O2/c14-10-7-8(3-4-9(10)13(15,16)17)12(11(18)19)5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,18,19)
• InChI Key： LCFCPCLRKKDIIQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 276.07734227g/mol
• Monoisotopic Mass: 276.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid

Introduction to 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid (CAS No. 2229578-45-2)

1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid, identified by its CAS number 2229578-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopentane core fused with a fluoro-substituted aromatic ring, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid include a fluoro group at the 3-position of the phenyl ring and a trifluoromethyl group at the 4-position. These fluorine-containing substituents are strategically positioned to enhance the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The cyclopentane ring contributes to the molecule's rigid scaffold, which can be advantageous in optimizing pharmacokinetic properties.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their unique physicochemical properties and potential therapeutic benefits. The presence of fluorine atoms can significantly alter the electronic distribution and steric environment of a molecule, leading to improved bioavailability and reduced susceptibility to metabolic degradation. This has made fluorinated compounds valuable tools in the design of novel pharmaceuticals.

1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid has been studied in various contexts, including its role as an intermediate in synthetic chemistry and its potential as a building block for more complex drug candidates. Researchers have explored its reactivity and have developed methods for its efficient synthesis, which are crucial for large-scale production and further chemical modifications.

The fluoro and trifluoromethyl substituents in this compound are particularly noteworthy. Fluorine atoms can participate in hydrogen bonding interactions, influence the conformation of biomolecules, and enhance binding affinity through electrostatic effects. The trifluoromethyl group, on the other hand, is known for its ability to increase metabolic stability by resisting oxidative degradation. These properties make 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid a versatile scaffold for designing drugs with improved pharmacological profiles.

Recent studies have demonstrated the utility of this compound in developing novel therapeutic agents. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The rigid cyclopentane ring can provide a stable platform for designing molecules that interact tightly with enzyme active sites, while the fluorinated aromatic moiety can enhance selectivity and reduce off-target effects.

The synthesis of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation, cross-coupling reactions, and cyclization processes. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for medicinal chemists to explore its full potential.

In addition to its pharmaceutical applications, 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid has also been studied for its potential in materials science. Fluorinated compounds are known for their unique electronic properties, making them suitable for use in organic electronics, liquid crystals, and other advanced materials. The combination of the cyclopentane ring and fluorinated aromatic system offers interesting opportunities for developing novel materials with tailored properties.

The future prospects of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of fluorine chemistry continues to grow, it is likely that this compound will play an increasingly important role in developing next-generation therapeutics and functional materials.